Cas no 2137578-53-9 (Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)-)

Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)-, is a specialized aromatic amine derivative featuring both difluoromethoxy and 4-methylpiperidinyl substituents. The difluoromethoxy group enhances metabolic stability and lipophilicity, making the compound potentially useful in medicinal chemistry applications. The 4-methylpiperidinyl moiety contributes to steric and electronic modulation, influencing binding affinity and selectivity in biological systems. This structure may serve as an intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders or inflammation. Its unique substitution pattern offers opportunities for further functionalization, enabling tailored modifications for specific research or industrial applications. The compound's stability and reactivity profile make it a valuable candidate for exploratory synthetic studies.

Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)- structure

2137578-53-9 structure

Product Name:Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)-

CAS No:2137578-53-9

MF:C₁₃H₁₈F₂N₂O

MW:256.291630268097

CID:5297462

Update Time:2025-10-29

Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)-
- Inchi： 1S/C13H18F2N2O/c1-9-4-6-17(7-5-9)10-2-3-11(16)12(8-10)18-13(14)15/h2-3,8-9,13H,4-7,16H2,1H3
- InChI Key： CFJRVJXUXUNODO-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(N2CCC(C)CC2)C=C1OC(F)F

Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-767440-0.05g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	0.05g	$719.0	2024-05-22
Enamine	EN300-767440-0.1g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	0.1g	$755.0	2024-05-22
Enamine	EN300-767440-0.25g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	0.25g	$789.0	2024-05-22
Enamine	EN300-767440-0.5g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	0.5g	$823.0	2024-05-22
Enamine	EN300-767440-1.0g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	1.0g	$857.0	2024-05-22
Enamine	EN300-767440-2.5g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	2.5g	$1680.0	2024-05-22
Enamine	EN300-767440-5.0g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	5.0g	$2485.0	2024-05-22
Enamine	EN300-767440-10.0g	2-(difluoromethoxy)-4-(4-methylpiperidin-1-yl)aniline	2137578-53-9	95%	10.0g	$3683.0	2024-05-22

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Additional information on Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)-

Exploring Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)- (CAS No. 2137578-53-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)- (CAS No. 2137578-53-9) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and material science. The presence of a difluoromethoxy group and a 4-methyl-1-piperidinyl moiety makes it a versatile candidate for further exploration.

Recent trends in scientific literature highlight a growing curiosity about fluorinated compounds due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on CAS No. 2137578-53-9 as a potential building block for novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and inflammatory diseases. The compound's structural complexity aligns with the current demand for targeted drug design and precision medicine.

One of the most frequently asked questions in online forums and academic circles revolves around the synthesis and purification of Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)-. The compound's stereochemistry and reactivity are also hot topics, as they influence its potential applications. For instance, the difluoromethoxy group is known to improve lipophilicity, a property highly sought after in drug delivery systems.

From an industrial perspective, CAS No. 2137578-53-9 is being explored for its role in advanced material synthesis. Its unique electronic properties make it a candidate for use in organic semiconductors and photovoltaic cells. This aligns with the global push toward sustainable energy solutions, a topic that dominates contemporary scientific discourse.

Another area of interest is the compound's potential in agrochemical research. The 4-methyl-1-piperidinyl moiety has been linked to pesticidal activity, sparking investigations into its efficacy as a crop protection agent. This is particularly relevant given the increasing demand for eco-friendly pesticides in modern agriculture.

In conclusion, Benzenamine, 2-(difluoromethoxy)-4-(4-methyl-1-piperidinyl)- (CAS No. 2137578-53-9) represents a multifaceted compound with broad applications across multiple industries. Its structural uniqueness and functional versatility make it a subject of ongoing research, particularly in the contexts of drug development, material science, and agrochemical innovation. As scientific understanding of this compound deepens, its potential to address some of the most pressing challenges in these fields becomes increasingly apparent.